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For Researchers, Scientists, and Drug Development Professionals

Carbomer 941, a high-molecular-weight, cross-linked polymer of acrylic acid, is a cornerstone
rheology modifier in the pharmaceutical and personal care industries. Its ability to form clear,
stable gels and suspensions at low concentrations makes it an invaluable excipient.[1][2] This
technical guide provides an in-depth analysis of the rheological properties of Carbomer 941
dispersions, focusing on the key factors that govern its performance. Understanding these
properties is critical for formulating products with desired texture, stability, and drug release
characteristics.[3][4]

Core Rheological Characteristics

Carbomer 941 dispersions are non-Newtonian fluids, meaning their viscosity is dependent on
the applied shear force.[5] Key properties include:

o Shear-Thinning (Pseudoplasticity): This is the most prominent characteristic of neutralized
Carbomer 941 gels. The viscosity decreases as the shear rate increases.[6][7] This behavior
is advantageous in topical formulations, allowing for easy spreading during application (high
shear) while maintaining high viscosity at rest (low shear) to prevent dripping. This
phenomenon is attributed to the alignment of the polymer network structure in the direction
of the applied force.[6]

 Yield Stress: Carbomer 941 gels exhibit a yield stress, which is the minimum amount of
force required to initiate flow.[1][6] This property is crucial for suspending insoluble particles
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or stabilizing emulsions, as the gel structure can support the dispersed phase against gravity
when the applied stress is below the yield value.[8]

e Long Flow Rheology: Carbomer 941 is specifically known for its "long flow" characteristics,
producing gels with a smooth, honey-like texture rather than a short, choppy one.[1][9]

o Thixotropy: Some Carbomer gels exhibit modest thixotropy, a time-dependent shear-thinning
behavior where viscosity decreases under constant shear and then slowly recovers when the
shear is removed.[10][11]

The Mechanism of Thickening: Neutralization

In its dry, powdered form, the Carbomer 941 polymer is a tightly coiled acidic molecule. When
dispersed in water, it hydrates but remains in this coiled state, resulting in a low-viscosity, acidic
dispersion. The dramatic increase in viscosity is achieved through neutralization with a suitable
base, such as triethanolamine (TEA) or sodium hydroxide (NaOH).[6][12]

The neutralization process ionizes the carboxylic acid groups along the polymer backbone,
creating negative charges. These charges repel each other, causing the polymer chain to
uncoil and expand significantly due to electrostatic repulsion.[6][8] This uncoiling and swelling
of the microgel network leads to entanglement of the polymer chains, effectively immobilizing
the surrounding water and creating the characteristic gel structure with high viscosity.[12]
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Caption: Mechanism of Carbomer 941 gel formation via neutralization.
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Factors Influencing Rheological Properties

The final rheology of a Carbomer 941 dispersion is highly dependent on several formulation

and processing variables.

Polymer Concentration

As with other Carbomers, increasing the concentration of Carbomer 941 leads to a significant,
non-linear increase in viscosity and yield stress.[12][13] Below a critical concentration,
dispersions may exhibit near-Newtonian behavior, but above this threshold, they transition to
shear-thinning gels.[6][14]

Table 1: Effect of Carbomer Concentration on Rheological Properties

Carbomer Concentration  Rheological .
) Yield Stress Reference

Type (wt%) Behavior
Carbomer 940* < 0.45 Newtonian-like Zero [6][14]
Carbomer 940* =0.45 Shear-thinning Non-zero [6][14]

Gel (Shear- )
Carbomer 941 0.5 o High [1][15]

thinning)

Topical ) ]
Carbomer 941 0.5-3.0 Varies with conc.  [9]

Gels/Lotions

Note: Data for Carbomer 940 is presented as a proxy to illustrate the general principle.
Carbomer 941 is noted for having a lower relative viscosity than Carbomer 940.[16]

pH and Neutralization

The degree of neutralization is the most critical factor controlling viscosity. Viscosity begins to
build at a pH of around 4.0-5.0 and reaches a maximum in the pH range of 5.0 to 8.0.[10][13]
Further increasing the pH beyond this range can lead to a decrease in viscosity due to the
presence of excess electrolytes, which shield the ionic charges on the polymer backbone,
causing the chains to re-coil slightly.[12]

Table 2: Viscosity of 0.5% Carbomer 941 Dispersion at Different States
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Typical Viscosity

State pH Reference
(mPa-s)

Unneutralized

Aqueous ~2.7-35 Low [6]

Dispersion

| Neutralized Aqueous Dispersion | ~7.0 | 4,000 - 11,000 |[15] |

Temperature

Carbomer 941 gels exhibit good thermal stability.[1][10] The viscosity of the gels is not
significantly affected by moderate temperature changes, which is a desirable property for
ensuring product stability during storage and transport.[10][17]

Shear During Preparation

The amount of shear applied during the dispersion and neutralization process can impact the
final viscosity. While adequate mixing is required for proper hydration, excessive or prolonged
high shear after neutralization can potentially cause a permanent breakdown of the polymer
network, resulting in a loss of viscosity.[18] Therefore, it is often recommended to add the
neutralizing agent slowly under gentle agitation.

Experimental Protocols

Accurate and reproducible rheological measurements require standardized procedures for
sample preparation and analysis.

Sample Preparation

» Dispersion: Slowly sift the Carbomer 941 powder into the vortex of rapidly agitating purified
water to avoid the formation of clumps.

e Hydration: Continue mixing until the polymer is fully hydrated. A hydration time of several
hours or even overnight (e.g., 24 hours) is often recommended to ensure complete swelling.

[6]
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e Neutralization: While stirring gently, add the neutralizing agent (e.g., a 10% solution of NaOH
or TEA) dropwise until the desired pH is reached and the dispersion thickens into a clear gel.
[6] Strong bases should be diluted to 10% or less before addition.[6]

o Equilibration: Allow the gel to stand for a period to eliminate entrapped air bubbles and

ensure a homogeneous, equilibrated structure.

Rheological Measurement

A rotational rheometer with cone-and-plate or parallel-plate geometry is typically used for
detailed characterization.[3]
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Caption: Experimental workflow for rheological characterization.
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o Steady Shear Tests: These tests measure viscosity as a function of shear rate. The sample
is subjected to a range of increasing or decreasing shear rates, and the corresponding shear
stress is measured. This allows for the determination of the flow curve, shear-thinning index,
and yield stress.[7][10]

o Oscillatory (Dynamic) Tests: These tests are used to probe the viscoelastic nature of the gel.
A small, oscillating strain or stress is applied to the sample, and the response is measured.
This yields the storage modulus (G'), representing the elastic (solid-like) component, and the
loss modulus (G"), representing the viscous (liquid-like) component. For a stable gel, G' is
typically much larger than G".[3]

Conclusion

The rheological properties of Carbomer 941 dispersions are a complex interplay of polymer
concentration, pH, and processing conditions. Its hallmark characteristics—high viscosity at low
concentrations, pronounced shear-thinning behavior, high yield value, and good clarity—make
it an exceptionally versatile and efficient thickener. A thorough understanding and control of
these properties through methodologically sound experimental protocols are essential for
researchers and formulators to develop stable, effective, and aesthetically pleasing products for
the pharmaceutical and cosmetic markets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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